Cas no 875711-05-0 (Benzoic acid, 4-[[[3-(1-piperidinyl)propyl]amino]carbonyl]-, methyl ester)

• Product name: Benzoic acid, 4-[[[3-(1-piperidinyl)propyl]amino]carbonyl]-, methyl ester
• CAS No: 875711-05-0
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 655049
• PubChem ID: 11673899

Benzoic acid, 4-[[[3-(1-piperidinyl)propyl]amino]carbonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[[3-(1-piperidinyl)propyl]amino]carbonyl]-, methyl ester
• methyl 4-(3-(piperidin-1-yl)propylcarbamoyl)benzoate
• methyl 4-(3-piperidin-1-ylpropylcarbamoyl)benzoate
• 875711-05-0
• DTXSID00470426
• N-(3-piperidin-1-yl-propyl)-terephthalamic acid methyl ester
• SCHEMBL1833770
• WFNVHUZVNNXJJT-UHFFFAOYSA-N

• Inchi： InChI=1S/C17H24N2O3/c1-22-17(21)15-8-6-14(7-9-15)16(20)18-10-5-13-19-11-3-2-4-12-19/h6-9H,2-5,10-13H2,1H3,(H,18,20)
• InChI Key： WFNVHUZVNNXJJT-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC=C(C=C1)C(=O)NCCCN2CCCCC2

Computed Properties

• Exact Mass: 304.17869263g/mol
• Monoisotopic Mass: 304.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų